N-(cyclohexylmethyl)-2-(1,2,4-triazol-1-yl)acetamide

• IUPAC Name: N-(cyclohexylmethyl)-2-(1,2,4-triazol-1-yl)acetamide
• InChI: InChI=1S/C11H18N4O/c16-11(7-15-9-12-8-14-15)13-6-10-4-2-1-3-5-10/h8-10H,1-7H2,(H,13,16)
• InChI Key: PHWJKUTYRHRJLK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CNC(=O)CN2C=NC=N2
• Molecular Formula: C11H18N4O
• Molecular Weight: 222.29 g/mol

Description

N-(cyclohexylmethyl)-2-(1,2,4-triazol-1-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a white crystalline solid that belongs to the family of triazole-based compounds.

Mechanism of Action

The mechanism of action of N-(cyclohexylmethyl)-2-(1,2,4-triazol-1-yl)acetamide is not fully understood. However, it is believed to exert its biological effects through the inhibition of various enzymes and signaling pathways. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is a key enzyme involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of certain kinases, which are involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
N-(cyclohexylmethyl)-2-(1,2,4-triazol-1-yl)acetamide has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. It has also been found to inhibit the growth of various microorganisms, including bacteria and fungi. Additionally, it has been shown to reduce oxidative stress and protect against neurodegeneration.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(cyclohexylmethyl)-2-(1,2,4-triazol-1-yl)acetamide is its high yield of synthesis and purity. It is also relatively stable and easy to handle in the laboratory. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

For the study of N-(cyclohexylmethyl)-2-(1,2,4-triazol-1-yl)acetamide include the investigation of its potential as an anticancer agent, a neuroprotective agent, and the development of more soluble derivatives.

Synthesis Methods

The synthesis of N-(cyclohexylmethyl)-2-(1,2,4-triazol-1-yl)acetamide can be achieved through a one-pot reaction using cyclohexylmethylamine, ethyl chloroacetate, and sodium azide. The reaction takes place in the presence of a solvent such as dimethylformamide (DMF) and a catalyst such as copper (II) sulfate pentahydrate. The yield of the reaction is typically high, and the product can be purified through recrystallization.

Scientific Research Applications

N-(cyclohexylmethyl)-2-(1,2,4-triazol-1-yl)acetamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit significant antimicrobial, antifungal, and antiviral activities. It has also been studied for its potential as an anti-inflammatory agent, an antioxidant, and a neuroprotective agent. Additionally, it has been investigated for its potential as an anticancer agent.